Cas no 1082507-87-6 ((5-methyl-4-phenyl-1,3-oxazol-2-yl)methanamine)

• Product Name: (5-methyl-4-phenyl-1,3-oxazol-2-yl)methanamine
• CAS No: 1082507-87-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5166509
• Update Time: 2025-06-08

(5-methyl-4-phenyl-1,3-oxazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-methyl-4-phenyl-1,3-oxazol-2-yl)methanamine
• 2-Oxazolemethanamine, 5-methyl-4-phenyl-

• Inchi： 1S/C11H12N2O/c1-8-11(13-10(7-12)14-8)9-5-3-2-4-6-9/h2-6H,7,12H2,1H3
• InChI Key： GJRLPDQRYCXOLJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C2=CC=CC=C2)N=C1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on (5-methyl-4-phenyl-1,3-oxazol-2-yl)methanamine

Comprehensive Overview of (5-methyl-4-phenyl-1,3-oxazol-2-yl)methanamine (CAS No. 1082507-87-6)

The compound (5-methyl-4-phenyl-1,3-oxazol-2-yl)methanamine, identified by its CAS No. 1082507-87-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxazole ring and phenyl substitution, make it a valuable scaffold for drug discovery and material science applications. This article delves into its properties, synthesis, and potential applications, addressing common queries and trending topics in the field.

One of the most frequently searched questions about (5-methyl-4-phenyl-1,3-oxazol-2-yl)methanamine is its role in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive intermediate due to the presence of the methanamine group, which can be functionalized to enhance binding affinity with biological targets. Recent studies highlight its utility in designing kinase inhibitors and GPCR modulators, aligning with the growing demand for precision therapeutics.

From a synthetic perspective, the preparation of CAS No. 1082507-87-6 involves multi-step organic reactions, often starting from 2-amino-1-phenylethan-1-one derivatives. The oxazole ring formation typically employs cyclization strategies under mild conditions, ensuring high yields and purity. This methodology is frequently discussed in forums and academic circles, as it offers a reproducible route for scaling up production.

Another hot topic tied to this compound is its relevance in green chemistry. With sustainability becoming a priority, researchers are exploring eco-friendly catalysts and solvents for synthesizing (5-methyl-4-phenyl-1,3-oxazol-2-yl)methanamine. Innovations such as microwave-assisted synthesis and biocatalysis are gaining traction, reducing energy consumption and waste generation.

Beyond pharmaceuticals, CAS No. 1082507-87-6 finds applications in material science. Its rigid oxazole core and aromatic phenyl group contribute to thermal stability, making it a candidate for polymeric materials and organic electronics. This dual utility underscores its versatility and aligns with the interdisciplinary nature of modern research.

Analytical characterization of (5-methyl-4-phenyl-1,3-oxazol-2-yl)methanamine relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure batch-to-batch consistency, a critical factor for industrial applications. Discussions on quality control protocols for this compound are prevalent in technical communities, reflecting its commercial importance.

In summary, CAS No. 1082507-87-6 represents a compelling case study in the convergence of drug discovery, sustainable synthesis, and advanced materials. Its multifaceted applications and ongoing research developments make it a subject of enduring interest, resonating with both academic and industrial audiences.